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2-methyl-3-methoxy-4-chloropyridine hydrochloride (CAS No: 157706-53-5 - Note: The widely
cited CAS for a closely related and often discussed compound, 2-(Chloromethyl)-4-methoxy-3-
methylpyridine hydrochloride, is 86604-74-2) is a substituted pyridine derivative of significant
interest in medicinal chemistry and pharmaceutical development.[1][2] Its structural
arrangement, featuring a reactive chloromethyl group, a methoxy substituent, and a pyridine
core, makes it a versatile and highly valuable building block. It is primarily recognized for its
role as a key intermediate in the synthesis of proton pump inhibitors (PPIs), a class of drugs
that are widely used to treat acid-related gastrointestinal disorders such as stomach ulcers and
acid reflux.[2][3][4] The precise positioning of its functional groups allows for strategic coupling
reactions to construct the complex molecular architectures of modern active pharmaceutical
ingredients (APIs). Understanding the properties, sourcing, and quality control of this
intermediate is therefore critical for any research or development program that utilizes it.

Part 1: Supplier Selection and Qualification: A
Framework for Ensuring Quality

The success of a synthetic campaign begins with high-quality starting materials. Sourcing 2-
methyl-3-methoxy-4-chloropyridine hydrochloride requires a diligent supplier qualification
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process. Researchers must look beyond price and availability to ensure lot-to-lot consistency,
purity, and comprehensive documentation.

Key Supplier Evaluation Criteria:

o Purity and Specification: The supplier must provide a detailed Certificate of Analysis (CoA)
for each batch. This document should clearly state the purity, typically determined by HPLC,
and list the levels of any known impurities. Purity levels of 98% or higher are common for this
intermediate.[5]

o Documentation and Traceability: Reputable suppliers offer comprehensive documentation,
including Safety Data Sheets (SDS) and analytical data (e.g., *H NMR, HPLC traces).
Pharmacopeia traceable reference standards are available and indicate a high level of
quality control.[6]

o Manufacturing Scale and Consistency: For drug development professionals, it is crucial to
select a supplier with a proven track record of manufacturing at a scale suitable for future
needs, from lab-scale research to potential pilot-plant production. This ensures that the
material's quality and impurity profile remain consistent as the project advances.

Comparative Supplier Overview

The following table provides a summary of representative suppliers for related pyridine
intermediates, highlighting key data points for comparison. Note that offerings and
specifications can change, and direct inquiry is always recommended.
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Supplier/Platform

CAS Number Reported Purity Notes

MilliporeSigma

Lists ChemScene LLC
86604-74-2 98% as a preferred partner;
= = 0
provides basic

physical properties.

ChemicalBook

A platform listing
multiple traders and

86604-75-3 98% - 99% manufacturers,
primarily based in
China.[5]

SRIRAMCHEM

Marketed as a
pharmaceutical
reference standard for
86604-74-2 High-Purity llaprazole,
emphasizing
pharmacopeia

traceability.[6]

Anax Laboratories

Provides basic
chemical information
86604-74-2 96.00% and identifies the
compound as a
building block.[7]

Jinan Xinnuo

Pharmaceutical

A high-tech enterprise
specializing in
-~ pharmaceutical
86604-74-2 Not specified ) ) )
intermediates with
over 10 years of

experience.[1]

Part 2: In-House Quality Control and Analytical

Verification
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Upon receipt of the compound, it is imperative to perform in-house analytical testing to verify its

identity, purity, and integrity before use in any synthetic protocol. This self-validating step

ensures the reliability of experimental outcomes.

Standard Operating Protocol for QC

Documentation Review: Cross-reference the supplier's CoA with the material's label and your
purchase order. Ensure the batch numbers match and the reported data meets your
specifications.

Physical Inspection: Visually inspect the material. 2-methyl-3-methoxy-4-chloropyridine
hydrochloride is typically a white to off-white solid powder.[4] Note any discoloration or
deviation from this appearance.

Structural Confirmation via *H NMR:

o Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent
(e.g., DMSO-ds or CDCIs).

o Acquisition: Acquire a *H NMR spectrum on a 400 MHz or higher spectrometer.

o Analysis: The resulting spectrum should show characteristic peaks corresponding to the
methyl, methoxy, chloromethyl, and pyridine ring protons. The chemical shifts and coupling
patterns should be consistent with the expected structure.

Purity Determination via RP-HPLC:

o Methodology: A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)
method is standard for purity analysis.[8]

o Column: A C18 column (e.g., 250 x 4.6 mm, 5 um) is typically effective.[8]

o Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., 0.01 M
phosphate buffer at pH 2) is a common choice.[8]

o Detection: UV detection at a suitable wavelength (e.g., 239 nm) is used to monitor the
elution.[8]
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o Analysis: The purity is calculated based on the area percentage of the main peak relative
to all other peaks in the chromatogram.

QC Workflow Diagram

The following diagram illustrates the logical flow of the quality control process.
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Quality Control Workflow for Incoming Intermediate
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Caption: A workflow diagram for the quality control of incoming raw materials.
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Part 3: Application in Proton Pump Inhibitor (PPI)
Synthesis

The primary application of 2-methyl-3-methoxy-4-chloropyridine hydrochloride is in the
synthesis of APIs like Omeprazole, llaprazole, and Pantoprazole.[3] The chloromethyl group
serves as a reactive electrophile that is readily displaced by a nucleophile, typically a thiol
group from a benzimidazole core, to form the final sulfinylbenzimidazole structure characteristic
of PPlIs.

lllustrative Synthetic Pathway: The Coupling Reaction

The core reaction involves the S-alkylation of a mercaptobenzimidazole derivative with the
chloropyridine intermediate. This step is pivotal as it links the two key heterocyclic fragments of
the final drug molecule.

The diagram below outlines this critical coupling step in the synthesis of a PPI.
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Core Coupling Reaction in PPl Synthesis
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Caption: The key S-alkylation step in the synthesis of proton pump inhibitors.

This reaction is typically carried out under basic conditions to deprotonate the thiol, generating
a more potent thiolate nucleophile. Subsequent oxidation of the resulting thioether linkage to a
sulfoxide is the final step in forming the active pharmaceutical ingredient. The efficiency and
cleanliness of this coupling reaction are highly dependent on the purity of the 2-methyl-3-
methoxy-4-chloropyridine hydrochloride, underscoring the importance of the rigorous quality
control measures previously described.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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